Cas no 1426426-27-8 ((1R,3R)-3-Amino-cyclopentanecarbonitrile trifluoroacetate)

• Product Name: (1R,3R)-3-Amino-cyclopentanecarbonitrile trifluoroacetate
• CAS No: 1426426-27-8
• MF: C₈H₁₁F₃N₂O₂
• MW: 224.180352449417
• CID: 5014985
• Update Time: 2023-08-24

(1R,3R)-3-Amino-cyclopentanecarbonitrile trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-amino-cyclopentanecarbonitrile trifluoroacetate
• (1R,3R)-3-Amino-cyclopentanecarbonitrile trifluoroacetate

• Inchi： 1S/C6H10N2.C2HF3O2/c7-4-5-1-2-6(8)3-5;3-2(4,5)1(6)7/h5-6H,1-3,8H2;(H,6,7)/t5-,6-;/m1./s1
• InChI Key： YGLATEGGVDJYJL-KGZKBUQUSA-N
• SMILES： FC(C(=O)O)(F)F.N[C@@H]1CC[C@@H](C#N)C1

Computed Properties

• Exact Mass: 224.077
• Monoisotopic Mass: 224.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1